Cas no 1807241-56-0 (Ethyl 3-cyano-4-formyl-5-methylphenylacetate)

• Product Name: Ethyl 3-cyano-4-formyl-5-methylphenylacetate
• CAS No: 1807241-56-0
• MF: C₁₃H₁₃NO₃
• MW: 231.247223615646
• CID: 5003193
• Update Time: 2025-07-22

Ethyl 3-cyano-4-formyl-5-methylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-4-formyl-5-methylphenylacetate

• Inchi： 1S/C13H13NO3/c1-3-17-13(16)6-10-4-9(2)12(8-15)11(5-10)7-14/h4-5,8H,3,6H2,1-2H3
• InChI Key： XPFIACHBZGHZOX-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C=C(C#N)C(C=O)=C(C)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 331
• XLogP3: 1.6
• Topological Polar Surface Area: 67.2

Additional information on Ethyl 3-cyano-4-formyl-5-methylphenylacetate

Recent Advances in the Study of Ethyl 3-cyano-4-formyl-5-methylphenylacetate (CAS: 1807241-56-0) in Chemical Biology and Pharmaceutical Research

The compound Ethyl 3-cyano-4-formyl-5-methylphenylacetate (CAS: 1807241-56-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the versatility of Ethyl 3-cyano-4-formyl-5-methylphenylacetate as a key intermediate in the synthesis of various bioactive molecules. Its structural features, including the cyano and formyl functional groups, make it a valuable building block for the development of novel pharmaceuticals. Researchers have successfully utilized this compound in the synthesis of inhibitors targeting specific enzymes involved in inflammatory and metabolic disorders.

One of the most notable advancements in the study of Ethyl 3-cyano-4-formyl-5-methylphenylacetate is its role in the development of kinase inhibitors. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and autoimmune disorders. Recent in vitro and in vivo studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases, suggesting its potential as a lead compound for further drug development.

In addition to its applications in kinase inhibition, Ethyl 3-cyano-4-formyl-5-methylphenylacetate has also been investigated for its antimicrobial properties. Preliminary studies have shown that certain derivatives of this compound exhibit broad-spectrum activity against both Gram-positive and Gram-negative bacteria. These findings open new avenues for the development of novel antibiotics, particularly in the face of increasing antibiotic resistance.

The synthesis of Ethyl 3-cyano-4-formyl-5-methylphenylacetate has also seen significant improvements in recent years. Researchers have developed more efficient and environmentally friendly synthetic routes, reducing the reliance on hazardous reagents and minimizing waste generation. These advancements not only enhance the scalability of production but also align with the growing emphasis on sustainable chemistry in pharmaceutical manufacturing.

Despite these promising developments, challenges remain in the optimization of Ethyl 3-cyano-4-formyl-5-methylphenylacetate derivatives for clinical use. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed through further structure-activity relationship (SAR) studies and preclinical evaluations. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and translate these findings into viable therapeutic agents.

In conclusion, Ethyl 3-cyano-4-formyl-5-methylphenylacetate (CAS: 1807241-56-0) represents a promising scaffold in chemical biology and pharmaceutical research. Its diverse applications, from kinase inhibition to antimicrobial activity, underscore its potential as a valuable tool in drug discovery. Continued research and development efforts are expected to yield further insights into its mechanisms of action and therapeutic potential, paving the way for innovative treatments in various disease areas.